Ethyl 1-iso-butyl-2-oxocyclopentane carboxylate

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: ethyl 1-(2-methylpropyl)-2-oxocyclopentane-1-carboxylate
• InChI: InChI=1S/C12H20O3/c1-4-15-11(14)12(8-9(2)3)7-5-6-10(12)13/h9H,4-8H2,1-3H3
• InChI Key: AETJTRDQMRBWAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCC1=O)CC(C)C

Description

Ethyl 1-iso-butyl-2-oxocyclopentane carboxylate is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under vigorously agitation, 13.9 g of ethyl 2-oxocyclopentane carboxylate was added to 33.4 g of fine powdery anhydrous potassium carbonate and 1.14 g of benzyl triethyl ammonium chloride. After stirring for several minutes, to the mixture was added 60 ml of N,N-dimethyl formamide and 21.9 g of iso-butyl bromide. Upon the completion of the addition, the reaction was heated to 55° C. and allowed to continue for 6 hours with stirring. The solvent was removed under reduced pressure, and solid residue was washed with diethyl ether. The washing liquor was collected and washed with water, and removing the solvent gave a crude product. The crude product was distilled under reduced pressure, and 15.3 g of colorless liquid as a distillate cut of 139-142° C./15 mmHg was colleted. Yield: 90.0%.